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Compound Name: CART (55-102) (human)

Cat. No.: B561574

Get Quote

Executive Summary
Cocaine- and Amphetamine-Regulated Transcript (CART) (55-102) is a biologically active

peptide fragment highly conserved across species. It functions as a potent anorexigenic

(appetite-suppressing) agent and plays critical roles in reward processing, stress response, and

endocrine regulation.

For drug development professionals and neuroscientists, selecting the appropriate rodent

model is critical. Efficacy data for CART (55-102) varies significantly between outbred rats

(Sprague-Dawley, Wistar) and inbred/mutant mice (C57BL/6, ob/ob), largely due to differences

in baseline leptin sensitivity and neuroanatomical receptor density.

This guide synthesizes experimental data to compare CART (55-102) efficacy across these

strains, providing specific protocols and mechanistic insights to standardize research

outcomes.

Mechanistic Grounding: The Leptin-CART Axis
CART (55-102) does not operate in isolation. Its efficacy is causally linked to the organism's

metabolic state, specifically leptin signaling in the Arcuate Nucleus (ARC) of the hypothalamus.
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Signaling Pathway Visualization
The following diagram illustrates the upstream regulation by Leptin and the downstream

inhibition of orexigenic (NPY/AgRP) neurons, which constitutes the core mechanism of CART-

induced anorexia.
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Caption: CART (55-102) acts as a downstream mediator of Leptin, directly inhibiting NPY/AgRP

neurons to suppress feeding.

Comparative Efficacy Analysis
A. Rat Strains: Sprague-Dawley (SD) vs. Wistar vs.
Zucker
Rats are the preferred model for detailed behavioral microstructure analysis (e.g., lickometer

tests) due to their larger brain size and stable baseline feeding patterns.

Feature
Sprague-Dawley

(SD)

Wistar / GK

(Diabetic)
Zucker (fa/fa)

Primary Utility

General anorexigenic

screening; Motor side-

effect profiling.

Metabolic syndrome

modeling; Insulin

secretion studies.[1]

Obesity & Leptin

resistance research.

[2][3][4][5]

Effective Dose (ICV) 0.5 – 2.0 µg 0.5 – 5.0 µg
High Dose Required

(>2.0 µg)

Feeding Inhibition

High. 1µg dose

reduces nocturnal

intake by ~40-60%.

Moderate to High. GK

rats show enhanced

sensitivity to CART-

mediated GLP-1

potentiation.

Variable. Endogenous

CART is depleted;

exogenous response

can be blunted due to

receptor

desensitization.

Adverse Events

Motor Artifacts. High

doses (>2µg) cause

"flat-backed" posture

and tremors,

confounding feeding

data.

Similar motor effects;

anxiety-like behavior

in open field tests.[6]

[7]

Less prone to motor

artifacts due to higher

body mass/metabolic

inertia.

Key Reference

Aja et al. (2001) -

Confirmed hindbrain

involvement in motor

effects.[8]

Wierup et al. (2006) -

CART regulates islet

hormone secretion in

GK rats.[1]

Kristensen et al.

(1998) - CART mRNA

absence in fa/fa rats.
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Expert Insight: When using Sprague-Dawley rats, strictly limit ICV doses to ≤1.0 µg to

dissociate true anorexia from motor impairment. For Wistar/GK models, CART (55-102) is

particularly effective for studying the intersection of feeding and glucose homeostasis

(insulin/glucagon modulation).

B. Mouse Strains: C57BL/6 vs. ob/ob
Mice are essential for genetic validation of the CART pathway. The contrast between wild-type

(C57BL/6) and leptin-deficient (ob/ob) mice provides the strongest evidence of CART's

dependency on leptin signaling.

Feature C57BL/6 (Wild Type)
** ob/ob (Leptin
Deficient)**

Primary Utility
Anxiety, Pain (Intrathecal), and

Reward circuitry.

Validation of Leptin-CART axis

restoration.

Effective Dose (ICV) 0.1 – 1.0 µg 0.1 – 1.0 µg

Response Profile

Anxiogenic & Anorexigenic.

Significant reduction in paw

withdrawal latency (pain) and

increased anxiety in elevated

plus maze.

Restorative. Endogenous

CART is virtually absent.

Exogenous CART or Leptin

treatment restores ARC CART

levels.

Key Differentiator

High sensitivity to anxiety-

inducing effects; requires

careful handling to avoid

stress-induced anorexia

confounding results.

Feeding inhibition is robust,

confirming CART acts

downstream of the missing

Leptin signal.

Expert Insight: In C57BL/6 mice, CART (55-102) is a potent anxiogen. Behavioral assays

(feeding) must be separated from stress assays (Elevated Plus Maze) by at least 48 hours to

prevent cross-contamination of data.

Experimental Protocol: ICV Administration
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To ensure reproducibility, the following protocol utilizes a "Self-Validating" design where correct

cannula placement is verified functionally before the experimental compound is administered.

Validated Stereotaxic Coordinates (Adult Male)
Rat (SD, 250-300g): AP: -0.8 to -1.3 mm; ML: ±1.5 mm; DV: -3.5 to -4.0 mm.

Mouse (C57BL/6, 25g): AP: -0.3 mm; ML: ±1.0 mm; DV: -2.5 mm. (Reference: Paxinos &

Watson Atlas)

Step-by-Step Workflow
Cannulation Surgery: Implant 22-26G guide cannula targeting the Lateral Ventricle (LV).

Allow 5-7 days recovery.

Angiotensin II Validation (The Trust Step):

Inject Angiotensin II (10-50 ng).

Success Criteria: Immediate dipsogenic response (drinking >5mL water in 15 mins for

rats).

Exclude animals that do not drink; this confirms cannula patency.

Washout: Allow 48-72 hours washout post-Angiotensin II.

CART (55-102) Preparation:

Dissolve lyophilized CART (55-102) in sterile artificial cerebrospinal fluid (aCSF).

Vehicle Control: aCSF alone (pH 7.4).

Injection & Monitoring:

Inject 1-5 µL (rat) or 0.5-1 µL (mouse) over 1-2 minutes.

Leave injector in place for 1 minute to prevent backflow.

Data Collection: Measure food intake at 30 min, 1h, 2h, 4h, and 24h.
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Experimental Workflow Diagram
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Caption: Standardized ICV workflow including the critical Angiotensin II validation step to

ensure data integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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